Cas no 7403-80-7 ( )

• Product Name: &nbsp
• CAS No: 7403-80-7
• MF: C₁₀H₁₁ClN₄
• MW: 222.67414021492
• CID: 978884
• PubChem ID: 345655
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-N,2-N-dimethylquinazoline-2,4-diamine
• AC1L838T
• NSC403384
• NSC-403384
• DTXSID00323221
• 6-Chloro-N~2~,N~2~-dimethylquinazoline-2,4-diamine
• 7403-80-7
•  

• Inchi： 1S/C10H11ClN4/c1-15(2)10-13-8-4-3-6(11)5-7(8)9(12)14-10/h3-5H,1-2H3,(H2,12,13,14)
• InChI Key： WZGMTDMGQVKSTO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(N)N=C(N=2)N(C)C

Computed Properties

• Exact Mass: 222.06743
• Monoisotopic Mass: 222.0672241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.372
• Boiling Point: 415.9°C at 760 mmHg
• Flash Point: 205.4°C
• Refractive Index: 1.714
• PSA: 55.04
• LogP: 2.51260